Cas no 952949-59-6 (5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile)
952949-59-6 structure
Product Name:5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile
CAS No:952949-59-6
MF:C18H20N4
MW:292.378203392029
CID:1038271
PubChem ID:17609570
Update Time:2025-04-20
5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile Chemical and Physical Properties
Names and Identifiers
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- 5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile
- A859100
- DTXSID70589877
- AKOS016001804
- 952949-59-6
-
- MDL: MFCD13875937
- Inchi: 1S/C18H20N4/c19-13-16-12-17(20)6-7-18(16)22-10-8-21(9-11-22)14-15-4-2-1-3-5-15/h1-7,12H,8-11,14,20H2
- InChI Key: AWOFFCGJRYNITR-UHFFFAOYSA-N
- SMILES: N1(CC2C=CC=CC=2)CCN(C2C=CC(=CC=2C#N)N)CC1
Computed Properties
- Exact Mass: 292.16879665g/mol
- Monoisotopic Mass: 292.16879665g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 56.3Ų
5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A070825-50mg |
5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile |
952949-59-6 | 50mg |
$ 255.00 | 2022-06-08 | ||
| TRC | A070825-100mg |
5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile |
952949-59-6 | 100mg |
$ 420.00 | 2022-06-08 |
5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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